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Compound of Interest

Compound Name: 3-Aminobenzonitrile

Cat. No.: B145674

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the key physical properties of 3-
Aminobenzonitrile (also known as 3-cyanoaniline), a crucial intermediate in the synthesis of
dyes, pigments, and pharmaceutical agents. A comprehensive understanding of its melting and
boiling points is fundamental for its application in research and development, ensuring proper
handling, reaction control, and purity assessment.

Core Physical and Chemical Properties

3-Aminobenzonitrile is a solid at room temperature, appearing as a cream-colored or brown
crystalline substance.[1][2] Its molecular structure, featuring both an amino and a nitrile
functional group, makes it a versatile building block in organic synthesis.[1]

Data Presentation: Physical and Chemical Properties of 3-Aminobenzonitrile

The following table summarizes the key quantitative data for 3-Aminobenzonitrile, compiled
from various sources.
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Property Value Reference(s)
Melting Point 48-55 °C [31141[5]

50-52 °C [1]

54.3 °C [2]

53 °C [6]

Boiling Point 288-290 °C [21[51[7]

289 °C [6]

Molecular Formula C7HeNz2 [1][8]
Molecular Weight 118.14 g/mol [1]18]

Cream colored to Brown
Appearance _ _ [1][2]
Crystalline Solid

CAS Number 2237-30-1 [1][8]

Experimental Protocols for Property Determination

While specific, detailed experimental reports for determining the melting and boiling points of 3-
Aminobenzonitrile are not extensively published, the following are standard and widely
accepted methodologies for organic compounds of this nature. These protocols are designed to
yield accurate and reproducible results.

2.1. Melting Point Determination (Capillary Method)

The melting point of a solid is the temperature range over which it transitions from a solid to a
liquid phase. For a pure crystalline compound, this range is typically narrow (0.5-1.0°C).[3] An
impurity will generally cause a depression and broadening of the melting point range.[1]

Methodology:

o Sample Preparation: A small amount of dry, finely powdered 3-Aminobenzonitrile is placed
on a clean, dry surface. The open end of a glass capillary tube (sealed at one end) is
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pressed into the powder.[9] The tube is then tapped gently on a hard surface to pack the
solid into the sealed end, aiming for a sample height of 1-2 mm.[9]

e Apparatus Setup:

o Melting Point Apparatus: The prepared capillary tube is placed into the heating block of a
calibrated melting point apparatus (e.g., Mel-Temp).[3]

o Thiele Tube: Alternatively, the capillary tube is attached to a calibrated thermometer using
a small rubber band or thread.[7] The thermometer and attached capillary are then
inserted into a Thiele tube containing a high-boiling point oil (e.g., mineral oil or silicone
oil), ensuring the sample is level with the thermometer bulb.[7]

e Determination:

o A preliminary, rapid heating is often performed to determine an approximate melting point.

[1][7]

o For an accurate measurement, a fresh sample is heated at a slow, controlled rate
(approximately 1-2°C per minute) as the temperature approaches the expected melting
point.[7]

o Data Recording: Two temperatures are recorded:
o Tai: The temperature at which the first drop of liquid appears.[3]
o T2: The temperature at which the last crystal of the solid melts completely.[3]
o The melting point is reported as the range T1 - T2.

2.2. Boiling Point Determination (Thiele Tube Method)

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[3]

Methodology:
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o Sample Preparation: A small amount (approximately 0.5 mL) of molten 3-Aminobenzonitrile
is placed into a small test tube (e.g., a Durham tube). A capillary tube, sealed at one end, is
inverted and placed (open end down) into the liquid.[10]

o Apparatus Setup: The small test tube is attached to a calibrated thermometer. This assembly
is then placed into a Thiele tube filled with a suitable heating oil, ensuring the sample is fully
immersed.[10]

o Determination:

o The Thiele tube is heated gently. As the temperature rises, air trapped in the inverted
capillary tube will expand and exit as a slow stream of bubbles.[11]

o Heating is continued until a continuous and rapid stream of bubbles emerges from the
capillary tip.[11]

o The heat source is then removed, and the apparatus is allowed to cool slowly.

» Data Recording: The boiling point is the temperature at which the bubbling stops and the
liquid is drawn back into the capillary tube.[10] This indicates that the external pressure has
just overcome the vapor pressure of the substance. It is crucial to also record the
atmospheric pressure at the time of the measurement, as boiling point is pressure-
dependent.[3]

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the experimental determination of the
melting and boiling points of a chemical compound such as 3-Aminobenzonitrile.
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Workflow for Physical Property Determination
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Workflow for determining melting and boiling points.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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